Cas no 627863-53-0 (L-Asparagine, L-glutaminylglycylglycyl-L-valyl-L-valyl-L-prolyl-)

• Product Name: L-Asparagine, L-glutaminylglycylglycyl-L-valyl-L-valyl-L-prolyl-
• CAS No: 627863-53-0
• MF: C₂₈H₄₇N₉O₁₀
• MW: 669.727086305618
• CID: 431343
• PubChem ID: 71382806
• Update Time: 2025-04-19

L-Asparagine, L-glutaminylglycylglycyl-L-valyl-L-valyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Asparagine, L-glutaminylglycylglycyl-L-valyl-L-valyl-L-prolyl-
• L-Glutaminylglycylglycyl-L-valyl-L-valyl-L-prolyl-L-asparagine
• 627863-53-0
• DTXSID20805175

• Inchi： 1S/C28H47N9O10/c1-13(2)22(35-21(41)12-32-20(40)11-33-24(42)15(29)7-8-18(30)38)26(44)36-23(14(3)4)27(45)37-9-5-6-17(37)25(43)34-16(28(46)47)10-19(31)39/h13-17,22-23H,5-12,29H2,1-4H3,(H2,30,38)(H2,31,39)(H,32,40)(H,33,42)(H,34,43)(H,35,41)(H,36,44)(H,46,47)/t15-,16-,17-,22-,23-/m0/s1
• InChI Key： QUDHBYBJLXGXTF-WMCOEFDASA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](C(C)C)NC(CNC(CNC([C@H](CCC(N)=O)N)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)CC(N)=O)=O

Computed Properties

• Exact Mass: 669.34491
• Monoisotopic Mass: 669.34458873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 47
• Rotatable Bond Count: 19
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.5
• Topological Polar Surface Area: 315Ų

Experimental Properties

• PSA: 315.31